Cas no 293311-03-2 (DMTMMT)

DMTMMT structure
DMTMMT structure
Product Name:DMTMMT
CAS No:293311-03-2
MF:C10H17BF4N4O3
MW:328.071595907211
MDL:MFCD07783961
CID:67511
PubChem ID:11631268
Update Time:2025-04-18

DMTMMT Chemical and Physical Properties

Names and Identifiers

    • 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-morpholinium tetrafluoroborate
    • MMTM
    • 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium tetrafluoroborate
    • 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)morpholin-4-ium,tetrafluoroborate
    • 4-IODO-3-TRIFLUOROMETHYL-1H-PYRAZOLE
    • DMTMMT
    • I14-3181
    • 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholin-4-ium tetrafluoroborate
    • C10H17N4O3.BF4
    • LCRXDNPNQMIQFZ-UHFFFAOYSA-N
    • AK186617
    • N-methyl-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)morpholinium tetrafluoroborate
    • 4-[4,6-bis(methyloxy)-1,3,5-triazin-2-yl]-4-methylmorpholin-4-ium tetraf
    • 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholin-4-ium;tetrafluoroborate
    • FT-0652203
    • C10H17BF4N4O3
    • Morpholinium, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-, tetrafluoroborate(1-) (1:1)
    • 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium tetrafluoroborate, 97%
    • AS-11077
    • 4-(4, 6-dimethoxy-1, 3, 5-triazin-2-yl)-4-methylmorpholin-4-ium;tetrafluoroborate
    • CS-0158157
    • SCHEMBL403227
    • 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholin-4-ium;tetrafluoroborate
    • MFCD11045040
    • MMTM [4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-morpholinium tetrafluoroborate]
    • J-017476
    • MFCD07783961
    • 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholin-4-ium; tetrafluoroboranuide
    • AKOS027251016
    • C93460
    • SY019108
    • 4-[4,6-bis(methyloxy)-1,3,5-triazin-2-yl]-4-methylmorpholin-4-ium tetrafluoroborate
    • 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholin-4-iumtetrafluoroborate
    • 293311-03-2
    • dmtmm tetrafluoroborate
    • MDL: MFCD07783961
    • Inchi: 1S/C10H17N4O3.BF4/c1-14(4-6-17-7-5-14)8-11-9(15-2)13-10(12-8)16-3;2-1(3,4)5/h4-7H2,1-3H3;/q+1;-1
    • InChI Key: LCRXDNPNQMIQFZ-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.O1CC[N+](C2N=C(N=C(N=2)OC)OC)(C)CC1

Computed Properties

  • Exact Mass: 328.13300
  • Monoisotopic Mass: 328.1329832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: No data avaiable
  • Melting Point: 202-207 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 66.36000
  • LogP: 1.25590
  • Vapor Pressure: No data available

DMTMMT Security Information

DMTMMT Pricemore >>

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